Cas no 138145-57-0 (Pentanedinitrile, 3-(phenylmethoxy)-)

• Product Name: Pentanedinitrile, 3-(phenylmethoxy)-
• CAS No: 138145-57-0
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 1251183
• PubChem ID: 11117064
• Update Time: 2025-04-20

Pentanedinitrile, 3-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Pentanedinitrile, 3-(phenylmethoxy)-
• 3-phenylmethoxypentanedinitrile
• 3-(Benzyloxy)glutaronitrile
• 138145-57-0
• DTXSID60455794

• Inchi： 1S/C12H12N2O/c13-8-6-12(7-9-14)15-10-11-4-2-1-3-5-11/h1-5,12H,6-7,10H2
• InChI Key： SRMNKARFDXCIQY-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(CC#N)CC#N

Computed Properties

• Exact Mass: 200.09506
• Monoisotopic Mass: 200.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 56.8Ų

Experimental Properties

• PSA: 56.81